Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate

• IUPAC Name: methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate
• InChI: InChI=1S/C13H14N2O4/c1-18-12(16)3-2-6-14-13(17)9-4-5-11-10(7-9)15-8-19-11/h4-5,7-8H,2-3,6H2,1H3,(H,14,17)
• InChI Key: IVOUYCUYSVBIJA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCNC(=O)C1=CC2=C(C=C1)OC=N2
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol

Description

Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate, also known as MBBA, is a chemical compound that has been extensively studied in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 309.32 g/mol. MBBA has been found to have various applications in the field of medicinal chemistry, including as a potential anti-cancer agent.

Mechanism of Action

The exact mechanism of action of Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It has also been found to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. It has been shown to inhibit the activity of certain enzymes involved in DNA replication and repair, leading to DNA damage and apoptosis in cancer cells. It has also been found to induce the production of reactive oxygen species, leading to oxidative stress and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate in lab experiments is its potential as an anti-cancer agent. It has been found to be effective against various cancer cell lines and has shown promising results in preclinical studies. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to work with.

Future Directions

There are several future directions that could be explored in the study of Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate. One area of research could be to investigate its potential as a combination therapy with other anti-cancer agents. Another area of research could be to investigate its potential as a treatment for other diseases, such as neurodegenerative disorders. Additionally, further studies could be conducted to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate involves the reaction of 4-(1,3-benzoxazole-5-carbonyl)aminobutanoic acid with methyl iodide in the presence of a base such as potassium carbonate. The reaction proceeds via an S-alkylation mechanism to yield this compound as the final product.

Scientific Research Applications

Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate has been extensively studied for its potential anti-cancer properties. Several studies have shown that it has the ability to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.